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Compound of Interest

Compound Name: Tetrahydrofurfuryl salicylate

Cat. No.: B1683135

An In-depth Technical Guide to the Physicochemical Properties of Tetrahydrofurfuryl
Salicylate (CAS Number: 2217-35-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical data for
Tetrahydrofurfuryl salicylate, registered under CAS number 2217-35-8. The information is
presented in a structured format to facilitate easy access and comparison for research,
development, and quality control purposes.

Chemical Identity

The compound associated with CAS number 2217-35-8 is Tetrahydrofurfuryl salicylate.

Initial searches may reveal conflicting information, erroneously linking this CAS number to other
compounds. However, authoritative chemical databases confirm the identity as
Tetrahydrofurfuryl salicylate.[1][2][3][4]

Synonyms: (Tetrahydro-2-furanyl)methyl 2-hydroxybenzoate, Thurfyl Salicylate, Salicylic acid,
tetrahydrofurfuryl ester.[1][4]

Physicochemical Data

A summary of the key physicochemical properties of Tetrahydrofurfuryl salicylate is
presented in the table below. This data is essential for understanding the compound's behavior
in various experimental and formulation settings.
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Property Value Source(s)
Molecular Formula C12H1404 [L112][31[5][6]
Molecular Weight 222.24 g/mol [11[3]1[5][6]
Appearance Solid powder [1]

. _ 334.00 to 335.00 °C (at 760
Boiling Point _ (2]
mm Hg, estimated)

_ 126.40 °C (Tagliabue Closed
Flash Point _ (2]
Cup, estimated)

logP (o/w) 2.600 (estimated) [2]

- 272.7 mg/L at 25 °C
Water Solubility (estimated) (2]
estimate

Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

ydrog p 4 (3]
Count
Rotatable Bond Count 4 [3]
Topological Polar Surface Area  55.8 A2 [11[3]

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are crucial for
reproducibility and validation of data. Below are representative protocols for the synthesis of a
salicylate ester and the determination of its boiling point and solubility.

Synthesis of a Salicylate Ester (Fischer Esterification)

This protocol describes a general method for the synthesis of a salicylate ester, analogous to
the production of Tetrahydrofurfuryl salicylate, through Fischer esterification.

Materials:

» Salicylic acid
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» Tetrahydrofurfuryl alcohol

e Concentrated sulfuric acid (catalyst)

» Dichloromethane (or other suitable organic solvent)

» 5% Sodium bicarbonate solution

e Anhydrous sodium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

o Beaker

e Heating mantle

o Magnetic stirrer and stir bar

Procedure:

 In a round-bottom flask, dissolve salicylic acid in an excess of tetrahydrofurfuryl alcohol.
» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction
is typically carried out for several hours to reach equilibrium.

 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.
e Add dichloromethane to extract the ester and wash the organic layer with water.

» Neutralize any remaining acid by washing the organic layer with a 5% sodium bicarbonate
solution until effervescence ceases.

e Wash the organic layer again with water and then with brine.
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» Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent and concentrate the solution under reduced pressure to
obtain the crude Tetrahydrofurfuryl salicylate.

e The crude product can be further purified by distillation or chromatography.

Determination of Boiling Point

The boiling point is a critical physical constant for the characterization of a liquid.
Apparatus:
e Thiele tube or other suitable heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of Tetrahydrofurfuryl salicylate

Procedure:

Place a small amount of the purified Tetrahydrofurfuryl salicylate into the small test tube.
« Invert the capillary tube (sealed end up) and place it in the test tube with the sample.
 Attach the test tube to a thermometer.

e Place the assembly in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

o Heat the Thiele tube gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o Continue heating until a steady stream of bubbles is observed.

e Turn off the heat and allow the apparatus to cool slowly.
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e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Water Solubility

This protocol provides a general method to determine the solubility of an organic compound in
water.

Materials:

Tetrahydrofurfuryl salicylate

Distilled water

Small test tubes

Vortex mixer or shaker

Analytical balance

Procedure:

Accurately weigh a small amount of Tetrahydrofurfuryl salicylate and place it in a test tube.

e Add a known volume of distilled water to the test tube.

 Vigorously agitate the mixture using a vortex mixer or shaker for a set period to ensure
equilibrium is reached.

o Allow the mixture to stand and for any undissolved solid to settle.

o Carefully extract a known volume of the supernatant (the clear liquid on top).

e Analyze the concentration of the dissolved Tetrahydrofurfuryl salicylate in the supernatant
using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

The solubility is then calculated and typically expressed in mg/L or g/100mL.

Mandatory Visualizations
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Experimental Workflow: Synthesis of a Salicylate Ester

The following diagram illustrates the key steps in the synthesis of a salicylate ester via Fischer
esterification.

mmmmmmmmmm h Washing & Neutralization Drying Purification Pure Tetrahydrofurfuryl
Organic Solvent (H20, NaHCO3) (Anhydrous NazS0:) (Distillation/Chromatography) Salicylate

Acid Catalyst
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Tetrahydrofurfuryl salicylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683135#cas-number-2217-35-8-physicochemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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